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Compound of Interest

Compound Name: AFG210

Cat. No.: B1684541 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Initial Inquiry: An in-depth technical guide on the biochemical properties of AFG210 from

Aspergillus niger.

Outcome of Comprehensive Search: Extensive literature and database searches did not yield

any protein or gene designated "AFG210" from Aspergillus niger. This identifier does not

correspond to any known, publicly documented molecule from this organism. It is possible that

"AFG210" may be an internal laboratory designation, a historical name that is no longer in use,

or a typographical error.

Alternative Focus: The Antifungal Peptide AnAFP from Aspergillus niger

In the absence of information on "AFG210," this guide will focus on a well-characterized protein

from Aspergillus niger that is of significant interest to the scientific and drug development

communities: the antifungal peptide AnAFP. This protein plays a crucial role in the biology of A.

niger and has potential applications as an antifungal agent.[1][2] This guide will adhere to the

core requirements of the original request, providing a detailed overview of AnAFP's biochemical

properties, relevant experimental protocols, and visualizations of its associated biological

pathways.
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AnAFP is a cysteine-rich antifungal peptide produced by Aspergillus niger. While extensive

quantitative biochemical data such as specific enzyme kinetics are not applicable as it is not an

enzyme, its biological and functional characteristics have been studied.

Property Description References

Function

Antifungal activity; plays a role

in nutrient mobilization through

autophagic recycling during

asexual development and

starvation.[1][2]

[1][2]

Cellular Localization
Localizes to the cell walls and

septa of A. niger.[1][2]
[1][2]

Biological Impact

Increased intracellular

expression reduces the growth

of A. niger and prematurely

activates autophagy.[1][2]

Overexpression impacts the

expression of genes related to

cell wall integrity, metabolism,

and transport.[1]

[1][2]

Regulation

Expression is influenced by

regulators of carbon catabolite

repression (CreA), secondary

metabolism (VelC), and

asexual development (StuA).

[1]

[1]

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of scientific findings. Below

are summaries of key experimental protocols used in the study of AnAFP.

Cultivation of Aspergillus niger for AnAFP Studies
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Strains and Media:Aspergillus niger strains (e.g., STS4.10, a Tet-on::anafp strain) are

cultivated in either minimal medium (MM) or complete medium (CM).[1] For long-term

storage, strains are kept at -70°C in a solution of 0.9% NaCl and 16.7% glycerol.[1]

Spore Production: To generate a spore solution, the fungus is grown on CM agar plates for

three days at 30°C.[1] Spores are then harvested in a 0.9% NaCl solution and filtered.[1]

Shake Flask Cultivation: For mRNA quantification and protein expression, A. niger is grown

in shake flasks containing CM with an inoculum of 5x10^6 spores/mL.[1] Cultures are

incubated at 30°C with shaking at 250 rpm.[1] For inducible expression systems like the Tet-

on system, doxycycline is added to the medium (e.g., 20 µg/mL).[1]

Bioreactor Cultivation: For larger scale studies, cultivation can be performed in a 5 L

bioreactor at 30°C in CM with an initial pH of 5.8.[1]

Purification of AnAFP
Source: AnAFP is purified from the culture supernatants of A. niger strains overexpressing

the peptide.[1]

Harvesting: The culture broth is centrifuged (e.g., 4,000 g for 15 minutes) and then filtered

(0.2 µm) to remove fungal biomass and debris.[1]

Chromatography: The clarified supernatant is subjected to Fast Protein Liquid

Chromatography (FPLC) using a cation-exchange column (e.g., TOYOPEARL Sulfate-650F).

[1]

Gene Expression Analysis
RNA Extraction: Fungal biomass is harvested by filtration, flash-frozen in liquid nitrogen, and

stored at -80°C.[1] RNA is then extracted using standard protocols.

Transcriptome Analysis: Comparative transcriptome analyses are performed using RNA

sequencing to study differential gene expression under various conditions (e.g., with and

without AnAFP overexpression).[1]
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The expression of the anafp gene is embedded within a complex regulatory network in

Aspergillus niger. The following diagram illustrates the known and predicted regulatory inputs

controlling anafp expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

